![molecular formula C23H24N2O4S2 B2539881 Methyl 4-(4-methylphenyl)-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate CAS No. 941978-66-1](/img/structure/B2539881.png)
Methyl 4-(4-methylphenyl)-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate
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Description
The compound "Methyl 4-(4-methylphenyl)-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate" is a molecule that likely contains a thiophene ring, a sulfonyl group, and a piperazine ring as indicated by its name. Although none of the provided papers directly discuss this compound, they do provide insights into similar structures and functionalities that can be used to infer properties and reactivity patterns of the compound .
Synthesis Analysis
The synthesis of related sulfonyl thiophene compounds has been described in the literature. For instance, a series of methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates were synthesized from 3-alkoxy-2-aryI(or methyl)sulfonylacrylonitriles with methyl thioglycolate in the presence of triethylamine . This suggests that the synthesis of the compound might also involve the use of sulfonylacrylonitriles and thioglycolate derivatives in the presence of a base.
Molecular Structure Analysis
The molecular structure of similar compounds has been studied using various spectroscopic techniques. For example, the single crystal X-ray diffraction method was used to determine the structure of a related compound, confirming its structure with IR, NMR spectroscopy, and mass spectrometry . This implies that the molecular structure of "this compound" could potentially be elucidated using similar analytical methods.
Chemical Reactions Analysis
The reactivity of sulfonyl thiophene compounds can be inferred from the literature. For instance, the synthesis of 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes suggests that sulfonyl thiophenes can participate in [4 + 2] cycloaddition reactions . This information could be relevant when considering the chemical reactions that "this compound" might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized using quantum mechanical calculations and spectroscopic investigations. For example, the molecular electrostatic potential, intramolecular contacts, and non-linear properties of a benzene-1-sulfonamide derivative were analyzed using DFT and TD-DFT calculations . These techniques could also be applied to the compound to predict its reactivity, stability, and physical properties.
Mechanism of Action
Target of Action
Phenylpiperazine derivatives are known to interact with various receptors in the central nervous system, including serotonin and dopamine receptors .
Mode of Action
The interaction of these compounds with their targets can lead to changes in neurotransmitter levels, which can result in altered neuronal signaling .
Biochemical Pathways
The affected pathways would largely depend on the specific receptors that the compound interacts with. For instance, if it interacts with serotonin receptors, it could affect the serotonergic pathway and influence mood and anxiety .
Pharmacokinetics
They are metabolized by the liver and excreted in the urine .
Result of Action
The molecular and cellular effects would depend on the specific receptors that the compound interacts with and the downstream effects of these interactions .
properties
IUPAC Name |
methyl 4-(4-methylphenyl)-3-(4-phenylpiperazin-1-yl)sulfonylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4S2/c1-17-8-10-18(11-9-17)20-16-30-21(23(26)29-2)22(20)31(27,28)25-14-12-24(13-15-25)19-6-4-3-5-7-19/h3-11,16H,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGQALQHFMAASTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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